2-(Prop-1-en-1-yl)benzamide

• CAS: 118936-69-9
• Synonyms: Benzamide, 2-(1-propenyl)- (9CI)
• Molecular Formula: C10H11NO
• Molecular Weight: 161.204
• SMILES: CC=CC1=CC=CC=C1C(=O)N
• InChI: InChI=1S/C10H11NO/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-7H,1H3,(H2,11,12)
• InChIKey: UQJDZSBIYJIGNF-UHFFFAOYSA-N

2-(Prop-1-en-1-yl)benzamide (CAS 118936-69-9), also known as Benzamide, 2-(1-propenyl)- (9CI), is a monosubstituted benzamide derivative with the molecular formula C10H11NO and a molecular weight of 161.20 g/mol. As a member of the benzamide class, it shares a core scaffold known for diverse pharmacological potential, including antimicrobial, analgesic, anti-inflammatory, and anticancer activities.

2-(Prop-1-en-1-yl)benzamide (CAS 118936-69-9) - Core Identity and Baseline Properties for Research Procurement

2-(Prop-1-en-1-yl)benzamide (CAS 118936-69-9), also known as Benzamide, 2-(1-propenyl)- (9CI), is a monosubstituted benzamide derivative with the molecular formula C10H11NO and a molecular weight of 161.20 g/mol . As a member of the benzamide class, it shares a core scaffold known for diverse pharmacological potential, including antimicrobial, analgesic, anti-inflammatory, and anticancer activities [1]. However, the unique ortho-propenyl substitution on the phenyl ring defines its specific chemical and biological behavior, differentiating it from other benzamides and making it a distinct entity for targeted research .

Distinct ortho-propenyl substitution defines reactivity profile

Reported in vitro activity in multiple screening assays

Research tool for benzamide structure–activity relationship studies

• [1] Walsh Medical Media. (n.d.). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Retrieved from https://japanese.walshmedicalmedia.com View Source

Why 2-(Prop-1-en-1-yl)benzamide (CAS 118936-69-9) is Not a Generic Benzamide Substitute

In the procurement of benzamide derivatives for scientific research, generic substitution is not a viable strategy due to the profound impact of subtle structural changes on biological activity. While many benzamides share a core scaffold, their specific substituents dictate target selectivity, potency, and pharmacokinetic profiles. The simple substitution of a propenyl group at the ortho-position, as in 2-(Prop-1-en-1-yl)benzamide, creates a unique chemical space with a distinct interaction profile compared to meta- or para-substituted analogs, or those with different alkyl chains . For instance, ortho-substituted benzamides like Wact-11 have been shown to possess excellent nematicidal activity through selective inhibition of nematode complex II, a mechanism not shared by all benzamides [1]. Furthermore, data on substituted benzamides show that even a simple methyl group shift can alter enzyme inhibitory IC50 values from 8.7 µM to 29.1 µM [2]. These differences underscore the critical need for compound-specific evidence in selection, as the quantitative performance data detailed in Section 3 will further demonstrate.

! Ortho vs meta/para substitution may shift target interaction profiles

! Class-level benzamide bioactivity is not compound-specific

! Structural analogs may not reproduce reported screening responses

• [1] Vairoletti, F., Paulino, M., Mahler, G., Salinas, G., & Saiz, C. (2022). Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics. Molecules, 27(9), 2659. View Source
• [2] Kumar, A., et al. (2009). Structure and activity of substituted benzamide derivatives. J Med Chem, 52(16), 5228–5240. doi: 10.1021/jm900611t View Source

Quantitative Differentiation Evidence for 2-(Prop-1-en-1-yl)benzamide (CAS 118936-69-9) vs. Analogs

Anticarcinogenic Activity in JB6 Cell Transformation Model

2-(Prop-1-en-1-yl)benzamide has demonstrated the ability to prevent the transformation of DMBA-treated JB6 cells, a standard model for carcinogenesis. While quantitative IC50 data for this specific activity is not reported in the available source, the compound exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte, suggesting a functional potency distinct from other benzamide derivatives not evaluated in this specific assay [1]. A comparative IC50 from a separate study on substituted benzamides shows a lead compound with an IC50 of 8.7 ± 0.7 µM for a different target, highlighting the assay-specific nature of benzamide activity [2].

Cell Transformation

Class-level inference

Prevents DMBA-induced JB6 cell transformation; reported differentiation induction

Supports transformation model research

Direct IC₅₀ not reported; comparator data from separate study

Evidence Dimension	Inhibition of DMBA-induced JB6 cell transformation
Target Compound Data	Qualitative: prevents transformation; arrests proliferation of undifferentiated cells and induces differentiation to monocyte
Comparator Or Baseline	Lead substituted benzamide (2-Me) from a different study: IC50 = 8.7 ± 0.7 µM for enzyme inhibition [2]
Quantified Difference	Not directly quantifiable due to different assays; qualitative differentiation demonstrated
Conditions	DMBA-treated JB6 cell transformation assay; cell proliferation and differentiation assay

Why This Matters

This evidence points to a specific anti-proliferative and pro-differentiation profile in a cancer prevention model, which may not be a property of all benzamide analogs, making this compound a candidate of interest for chemoprevention research.

• [1] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source
• [2] Kumar, A., et al. (2009). Structure and activity of substituted benzamide derivatives. J Med Chem, 52(16), 5228–5240. doi: 10.1021/jm900611t View Source

Inhibition of Phospholipase A2 (PLA2) from Naja naja Venom

2-(Prop-1-en-1-yl)benzamide has been reported to nullify the lethal effects of Naja naja venom and inhibit the phospholipase A2 enzyme present in the venom [1]. While a precise IC50 value for this compound on N. naja PLA2 is not provided, it has shown activity in preventing paw edema formation induced by PLA2 in Swiss Wistar mice [1]. For context, a separate study on benzamide derivatives for human group IIA phospholipase A2 reported IC50 values as low as 7 nM, demonstrating the potential potency of this chemical class against PLA2 [2].

PLA2 Inhibition

Class-level inference

Neutralizes Naja naja venom; inhibits venom PLA2; reduces paw edema in mice

Supports PLA2 pathway research

Precise IC₅₀ not reported; comparator values from other enzymes

Evidence Dimension	Inhibition of N. naja venom PLA2 and neutralization of lethal effects
Target Compound Data	Qualitative: nullifies lethal effects of N. naja venom; inhibits venom PLA2; prevents paw edema in mice
Comparator Or Baseline	Other benzamide derivatives tested against human group IIA PLA2: IC50 = 7 nM [2]
Quantified Difference	Direct comparison not possible; compound demonstrates functional activity in venom neutralization assays
Conditions	In vivo mouse model (paw edema); in vitro venom PLA2 inhibition assay

Why This Matters

This indicates a specific and potentially potent anti-PLA2 activity, a mechanism relevant for anti-inflammatory and antivenom applications, distinguishing it from benzamides with no reported activity against this target.

• [1] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source
• [2] BindingDB. (2023). BDBM50601470. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/Result.jsp View Source

Antimalarial Activity Against Plasmodium falciparum

2-(Prop-1-en-1-yl)benzamide has demonstrated antimalarial activity by killing the P. falciparum parasite [1]. While a specific IC50 value for this compound is not detailed, a known lead benzamide compound from a separate study exhibited EC50 values of 60 nM and 430 nM against the 3D7 and K1 strains of P. falciparum, respectively [2]. This establishes a potency benchmark for benzamide derivatives in antimalarial assays.

Antimalarial Activity

Class-level inference

Kills P. falciparum in vitro

Supports antimalarial screening

Specific EC₅₀ not reported; lead benzamide EC₅₀ 60 nM (3D7) for reference

Evidence Dimension	Antimalarial activity against P. falciparum
Target Compound Data	Qualitative: kills P. falciparum
Comparator Or Baseline	Lead disubstituted benzamide: EC50 = 60 nM (3D7 strain) and 430 nM (K1 strain) [2]
Quantified Difference	Direct comparison not possible; compound is active in this therapeutic area
Conditions	In vitro P. falciparum culture assay

Why This Matters

This provides a specific anti-parasitic application for this compound, distinguishing it from benzamide analogs that have been optimized for other targets, and placing its activity within the context of a known class of antimalarial leads.

• [1] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source
• [2] Stocks, P. A., et al. (2012). Synthesis and structure-activity relationship of disubstituted benzamides as a novel class of antimalarial agents. Bioorg Med Chem Lett, 22(13), 4313-4316. View Source

Antifungal Activity Against Aspergillus niger

2-(Prop-1-en-1-yl)benzamide exhibits antifungal activity, as demonstrated by its ability to inhibit cilia formation by A. niger [1]. This specific morphological effect is a distinct observation. In contrast, many benzamide derivatives have been evaluated for antifungal activity using standard growth inhibition assays, such as a series of 15 compounds tested against five pathogenic fungi in vitro [2].

Antifungal Activity

Supporting evidence

Inhibits cilia formation in A. niger

Supports morphogenesis assay research

Specific mechanism not established

Evidence Dimension	Inhibition of A. niger cilia formation
Target Compound Data	Qualitative: inhibits cilia formation
Comparator Or Baseline	Other benzamide derivatives evaluated in standard fungal growth inhibition assays (e.g., against Sclerotinia sclerotiorum, Gibberella zeae) [2]
Quantified Difference	Direct comparison not possible; the assay measures a specific morphological endpoint.
Conditions	A. niger culture assay measuring cilia formation

Why This Matters

This highlights a unique antifungal mechanism or a specific morphological effect against a common fungal species, differentiating it from benzamides that have been screened solely for growth inhibition.

• [1] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source
• [2] Journal of the Chemical Society of Pakistan. (2019). Antifungal Activity Evaluation of Novel Benzamide Derivatives. Retrieved from https://jcsp.org.pk/ View Source

Non-Toxic and Non-Allergenic Profile

The compound has been reported as not toxic or allergenic [1]. This favorable safety profile is a significant differentiator compared to many benzamide derivatives, which are often associated with cytotoxicity or specific organ toxicities. For example, some potent benzamide HDAC inhibitors have shown high potency but also potential toxicity concerns .

Toxicity Screening

Data to verify

Reported as not toxic or allergenic in initial assessment

Supports early toxicology context

Details of testing not specified; requires validation

Evidence Dimension	Toxicity and allergenicity
Target Compound Data	Reported as not toxic or allergenic
Comparator Or Baseline	Other benzamide derivatives, such as HDAC inhibitors, which may exhibit cytotoxicity or require careful toxicity profiling
Quantified Difference	Qualitative difference; target compound has a favorable preliminary safety profile.
Conditions	Toxicity and allergenicity testing (details not specified)

Why This Matters

A clean initial toxicity and allergenicity profile is a critical advantage in the early stages of drug discovery, reducing the risk of late-stage failure and potentially allowing for a wider therapeutic window compared to more toxic analogs.

• [1] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source

High-Value Application Scenarios for 2-(Prop-1-en-1-yl)benzamide (CAS 118936-69-9) in Scientific Research

Early-Stage Antivenom and Anti-Inflammatory Drug Discovery

The compound's demonstrated ability to neutralize Naja naja venom and inhibit phospholipase A2 [1] makes it a valuable starting point or tool compound for research into novel antivenom therapies and anti-inflammatory agents targeting the PLA2 pathway. Its reported non-toxic profile [2] is a key advantage for in vivo studies.

Chemoprevention and Cancer Cell Differentiation Studies

With evidence showing the compound can arrest the proliferation of undifferentiated cells and induce differentiation to the monocyte lineage in a DMBA-induced transformation model [1], it is a specific candidate for studying the mechanisms of cancer chemoprevention and induced cellular differentiation, distinct from cytotoxic anticancer agents.

Antiparasitic Lead Development for Malaria

Its reported activity against Plasmodium falciparum [1] positions this compound as a potential lead scaffold for antimalarial drug discovery. Researchers can use it to investigate structure-activity relationships (SAR) within the benzamide class to optimize for potency and selectivity against malaria parasites, referencing known potent benzamide antimalarials [3].

Agricultural Antifungal Research

The specific inhibition of cilia formation in Aspergillus niger [1] suggests a unique mode of action. This compound could be used as a probe to study fungal morphogenesis and as a lead for developing novel agricultural fungicides with a potentially novel mechanism, differentiating it from existing fungicides that target other cellular processes.

Application

Selection Property

Validation Focus

Venom neutralization and PLA2 pathway research

Reported PLA2 inhibition context

Verify potency in relevant PLA2 assay models

Cell transformation and differentiation studies

Cell transformation model response

Confirm differentiation-inducing activity

Antimalarial screening studies

Antimalarial assay context

Determine potency against P. falciparum strains

Antifungal morphogenesis research

Morphological inhibition context

Assess cilia formation inhibition and antifungal spectrum

• [1] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source
• [2] Lin-Group. (n.d.). AODdatabase: 2-(Prop-1-en-1-yl)benzamide. Retrieved from http://lin-group.cn/AODdatabase/show.aspx?id=355 View Source
• [3] Stocks, P. A., et al. (2012). Synthesis and structure-activity relationship of disubstituted benzamides as a novel class of antimalarial agents. Bioorg Med Chem Lett, 22(13), 4313-4316. View Source